Cas no 112290-01-4 (2,4-Dichloro-5-fluorobenzotrifluoride)

• Product Name: 2,4-Dichloro-5-fluorobenzotrifluoride
• CAS No: 112290-01-4
• MF: C₇H₂Cl₂F₄
• MW: 232.990394115448
• CID: 129605
• PubChem ID: 13938035
• Update Time: 2025-06-09

2,4-Dichloro-5-fluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• Benzene,1,5-dichloro-2-fluoro-4-(trifluoromethyl)-
• 1,5-dichloro-2-fluoro-4-(trifluoromethyl)benzene
• 2,4-DICHLORO-5-FLUOROBENZOTRIFLUOROIDE
• 1,5-Dichloro-2-fluoro-4-trifluoromethyl-benzene
• 2,4-dichloro-5-fluorobenzotrifluoride
• 2,4-Dichloro-alpha,alpha,alpha,5-tetrafluorotoluene, 1,5-Dichloro-2-fluoro-4-(trifluoromethyl)benzene
• 112290-01-4
• A802543
• FS-5687
• FT-0642743
• SCHEMBL7272204
• AKOS005258107
• MFCD04972781
• DMBPTCKJFRNICI-UHFFFAOYSA-N
• CS-0440951
• DTXSID90552902
• 2,4-Dichloro-5-fluorobenzotrifluoride 95%
• 2,4-Dichloro-5-fluorobenzotrifluoride

• MDL： MFCD04972781
• Inchi： 1S/C7H2Cl2F4/c8-4-2-5(9)6(10)1-3(4)7(11,12)13/h1-2H
• InChI Key： DMBPTCKJFRNICI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C(F)(F)F)F)Cl

Computed Properties

• Exact Mass: 231.94700
• Monoisotopic Mass: 231.9469681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: 1.455
• PSA: 0.00000
• LogP: 4.15130

2,4-Dichloro-5-fluorobenzotrifluoride Security Information

• Hazard Category Code： 20/21/22
• Safety Instruction： S23; S36/37/39
• Risk Phrases：R20/21/22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2,4-Dichloro-5-fluorobenzotrifluoride

Introduction to 2,4-Dichloro-5-fluorobenzotrifluoride (CAS No. 112290-01-4)

2,4-Dichloro-5-fluorobenzotrifluoride (CAS No. 112290-01-4) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of pharmaceuticals, materials science, and synthetic chemistry. This compound is characterized by its aromatic ring substituted with two chlorine atoms and one fluorine atom, along with a trifluoromethyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it an important intermediate in various synthetic pathways.

The molecular formula of 2,4-Dichloro-5-fluorobenzotrifluoride is C₉H₃Cl₂F₄, and its molecular weight is approximately 266.06 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits high thermal stability and low reactivity under standard conditions. These properties make it suitable for use in a wide range of applications, particularly in the synthesis of pharmaceuticals and advanced materials.

In the pharmaceutical industry, 2,4-Dichloro-5-fluorobenzotrifluoride has been extensively studied as a key intermediate in the synthesis of various drugs. Its unique structure allows for the introduction of multiple functional groups, which can be tailored to enhance the pharmacological properties of the final product. Recent research has focused on its use in the development of novel antiviral agents, anticancer drugs, and central nervous system (CNS) modulators.

A notable example of its application is in the synthesis of fluoroquinolone antibiotics. Fluoroquinolones are a class of broad-spectrum antibiotics that are effective against a wide range of bacterial infections. The presence of fluorine atoms in the structure of 2,4-Dichloro-5-fluorobenzotrifluoride enhances the antibacterial activity and improves the pharmacokinetic properties of these compounds. Studies have shown that fluoroquinolones derived from this intermediate exhibit enhanced bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

Beyond pharmaceuticals, 2,4-Dichloro-5-fluorobenzotrifluoride has also found applications in materials science. Its trifluoromethyl group imparts excellent hydrophobic and oleophobic properties, making it useful in the development of coatings and surface treatments. These coatings can be applied to various substrates to improve their resistance to water, oil, and other contaminants. Additionally, the compound's high thermal stability makes it suitable for use in high-temperature applications, such as in aerospace and automotive industries.

In synthetic chemistry, 2,4-Dichloro-5-fluorobenzotrifluoride serves as a valuable building block for the synthesis of complex organic molecules. Its reactivity can be finely tuned by adjusting reaction conditions, allowing chemists to introduce specific functional groups at desired positions on the aromatic ring. This flexibility has led to its use in the synthesis of a wide range of compounds, including agrochemicals, dyes, and polymers.

The synthesis of 2,4-Dichloro-5-fluorobenzotrifluoride typically involves multi-step processes that include halogenation reactions and fluorination steps. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions. For instance, the use of transition metal catalysts has enabled more controlled halogenation reactions, reducing side products and improving overall yield.

In terms of safety and handling, while 2,4-Dichloro-5-fluorobenzotrifluoride is generally considered stable under standard laboratory conditions, it is important to follow proper safety protocols when handling this compound. It should be stored in a well-ventilated area away from heat sources and incompatible materials. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure risks.

The environmental impact of 2,4-Dichloro-5-fluorobenzotrifluoride is another important consideration. While it is not classified as a hazardous substance under current regulations, efforts are being made to develop more sustainable synthetic routes that minimize waste generation and reduce environmental footprint. Green chemistry principles are increasingly being applied to optimize reaction conditions and improve process efficiency.

In conclusion, 2,4-Dichloro-5-fluorobenzotrifluoride (CAS No. 112290-01-4) is a multifaceted compound with significant potential in various fields. Its unique chemical structure makes it an invaluable intermediate in pharmaceutical synthesis, materials science, and synthetic chemistry. Ongoing research continues to uncover new applications and improve existing processes involving this compound, further solidifying its importance in modern scientific endeavors.